4-methoxy-N-(4-(2-oxo-2-((pyridin-2-ylmethyl)amino)ethyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-methoxy-N-[4-[2-oxo-2-(pyridin-2-ylmethylamino)ethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H18N4O3S/c1-26-16-7-5-13(6-8-16)18(25)23-19-22-15(12-27-19)10-17(24)21-11-14-4-2-3-9-20-14/h2-9,12H,10-11H2,1H3,(H,21,24)(H,22,23,25)
• InChI Key: SRDSCDQAGXWKLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves various chemical reactions. For instance, the addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C afforded 2-substituted pyridines in good yields.

Chemical Reactions Analysis

While specific chemical reactions involving “4-methoxy-N-(4-(2-oxo-2-((pyridin-2-ylmethyl)amino)ethyl)thiazol-2-yl)benzamide” are not available, similar compounds undergo various reactions. For example, a one-step transformation of heterocyclic N-oxides to 2-alkyl-, aryl-, and alkenyl-substituted N-heterocycles hinges on the combination of copper catalysis and activation by lithium fluoride or magnesium chloride.

Scientific Research Applications

Synthesis and Chemical Applications

Studies have explored the synthesis of novel compounds with potential anti-inflammatory, analgesic, anticancer, and antimicrobial activities. For example, novel heterocyclic compounds derived from visnagenone and khellinone have been synthesized, showing significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects, suggesting their potential as therapeutic agents (Abu‐Hashem et al., 2020). Similarly, Co(II) complexes of related compounds have been synthesized and evaluated for their fluorescence properties and anticancer activity, indicating the versatility of such structures in medicinal chemistry (Vellaiswamy & Ramaswamy, 2017).

Antimicrobial Activity

Research into new pyridine derivatives has revealed their potential antimicrobial properties. For instance, 2-[N-(substitutedbenzothiazolyl)amino]pyridine-3-carboxylic acids and their derivatives have been synthesized and showed variable antimicrobial activity against different bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011). This highlights the broad potential of such compounds in addressing microbial resistance.

Biological Activity

Thiazole-aminopiperidine hybrids, for example, have been designed and synthesized as inhibitors against Mycobacterium tuberculosis, demonstrating the potential of such compounds in treating infectious diseases (Jeankumar et al., 2013). Furthermore, compounds with the pyridin-2-ylmethyl)amino moiety have been identified as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2), underscoring their significance in cancer research (Borzilleri et al., 2006).